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Compound of Interest

Compound Name:
4-[2-(3-

Bromophenoxy)ethyl]morpholine

CAS No.: 435283-95-7

Cat. No.: B1269199

Get Quote

Technical Application Note: In Vivo Experimental Models for 4-[2-(3-
Bromophenoxy)ethyl]morpholine

Part 1: Executive Summary & Pharmacological
Context
4-[2-(3-Bromophenoxy)ethyl]morpholine is a bioactive substituted phenoxyalkylamine

research probe. Structurally, it belongs to the phenoxyethyl-morpholine class, a privileged

scaffold in medicinal chemistry known for its affinity toward Sigma-1 receptors (σ1R) and

monoamine transporters (specifically Norepinephrine Transporter, NET, and Serotonin

Transporter, SERT).

This compound is structurally analogous to Viloxazine (an NRI) and various high-affinity Sigma

ligands (e.g., Panamesine). In vivo, it is primarily utilized to investigate neuropharmacological

pathways involving nociception, mood regulation, and neuroprotection.

Mechanism of Action (MOA)
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Sigma-1 Receptor Modulation: The morpholine nitrogen (protonated at physiological pH)

mimics the cation required for the aspartate binding site (Asp126) of the σ1R. The 3-bromo-

phenyl moiety occupies the hydrophobic pocket. Depending on the assay conditions, it acts

as a modulator of σ1R chaperone activity, influencing Calcium (Ca²⁺) signaling between the

Endoplasmic Reticulum (ER) and Mitochondria.

Monoamine Reuptake Inhibition: The phenoxyethyl linker provides the requisite distance for

binding to the S1/S2 subsites of NET/SERT, preventing the reuptake of neurotransmitters

and enhancing synaptic transmission.

Part 2: Experimental Design & Formulation
Critical Note on Solubility: The free base is lipophilic (LogP ~2.3). For in vivo administration, it

must be converted to a salt form or formulated in a vehicle that ensures bioavailability without

inducing vehicle-related nociception.

Formulation Protocol
Preferred Vehicle: 5% DMSO + 5% Tween-80 + 90% Saline (0.9%).

Alternative (for high dose): 20% Hydroxypropyl-β-cyclodextrin (HP-β-CD) in water.

Preparation:

Dissolve 10 mg of compound in 50 µL DMSO (vortex until clear).

Add 50 µL Tween-80; vortex.

Slowly add 900 µL warm saline (37°C) while sonicating.

Adjust pH to 7.0–7.4 using 0.1N HCl if necessary.

Dosing Guidelines (Mouse/Rat)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Range Rationale

Route
IP (Intraperitoneal) or PO

(Oral)

IP is preferred for acute

behavioral assays to avoid

first-pass variability.

Dose (Low) 1 – 5 mg/kg
Target occupancy for high-

affinity sites (Sigma-1).

Dose (High) 10 – 30 mg/kg

Required for broad

monoamine transporter

inhibition or analgesic effects.

Pre-treatment 30 – 60 min

Tmax is estimated at 30–45

min for phenoxyethyl-

morpholines.

Part 3: In Vivo Experimental Models
Model A: Neuropathic Pain (Chronic Constriction Injury -
CCI)
Rationale: Sigma-1 antagonists are potent analgesics in neuropathic pain states. This

compound is tested to reverse mechanical allodynia.

Protocol:

Induction: Anesthetize rat (Isoflurane). Expose the sciatic nerve at the mid-thigh level.

Loosely tie 4 ligatures (chromic gut) around the nerve.

Recovery: Allow 7–14 days for neuropathy (allodynia) to develop.

Baseline Testing: Measure paw withdrawal threshold (PWT) using von Frey filaments.

Treatment: Administer 4-[2-(3-Bromophenoxy)ethyl]morpholine (10 mg/kg, IP).

Testing: Measure PWT at 30, 60, 120, and 180 minutes post-injection.
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Endpoint: Significant increase in PWT compared to vehicle indicates anti-allodynic activity

(likely σ1R antagonism).

Model B: Antidepressant Activity (Forced Swim Test -
FST)
Rationale: As a Viloxazine analog, the compound is expected to reduce immobility time via

NET inhibition.

Protocol:

Acclimatization: Place mouse in a cylinder of water (25°C) for 15 min (Pre-test, 24h prior).

Dosing: Administer compound (IP) 1 hour before the test. Positive control: Imipramine (15

mg/kg).

Test: Place mouse in cylinder for 6 minutes.

Scoring: Record "Immobility Time" during the last 4 minutes.

Result: Reduction in immobility signifies antidepressant-like activity.

Part 4: Visualizing the Mechanism & Workflow
Figure 1: Sigma-1 Receptor Signaling Pathway
Description: This diagram illustrates the putative mechanism where the compound modulates

the Sigma-1 receptor at the Mitochondria-Associated Membrane (MAM), influencing Calcium

flow and preventing sensitization (pain/neurotoxicity).*
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Caption: Putative mechanism of action at the ER-Mitochondria interface. The compound binds

σ1R, modulating IP3R-mediated Calcium flux.

Figure 2: Experimental Workflow (Neuropathic Pain)
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Caption: Standardized workflow for evaluating anti-allodynic efficacy in the CCI neuropathic

pain model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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